Cas no 60725-23-7 (Propanoic acid,2-[(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)thio]-)

• Product Name: Propanoic acid,2-[(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)thio]-
• CAS No: 60725-23-7
• MF: C₅H₆N₂O₂S₃
• MW: 222.308336734772
• CID: 502021
• Update Time: 2026-04-29

Propanoic acid,2-[(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)thio]- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-[(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)thio]-
• 2-[(2-sulfanylidene-3H-1,3,4-thiadiazol-5-yl)sulfanyl]propanoic acid
• 2-(3,5-DIMETHYL-4-NITRO-PYRAZOL-1-YL)-PROPIONICACID ETHYL ESTER
• 2-(5-Mercapto-1,3,4-thiadiazol-2-ylthio)
• 2-(5-Mercapto-1,3,4-thiadiazol-2-ylthio)-propionic acid
• 2-(5-sulfanyl-1,3,4-thiadiazol-2-ylthio)propanoic acid
• 2-(5-thioxo-4,5-dihydro-[1,3,4]thiadiazol-2-ylsulfanyl)-propionic acid

Computed Properties

• Exact Mass: 221.95900
• Monoisotopic Mass: 221.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.9
• Topological Polar Surface Area: 144A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.6
• Boiling Point: 416.2°C at 760 mmHg
• Flash Point: 205.5°C
• Refractive Index: 1.672
• PSA: 155.42000
• LogP: 1.39200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on Propanoic acid,2-[(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)thio]-

Propanoic Acid, 2-[(4,5-Dihydro-5-Thioxo-1,3,4-Thiadiazol-2-Yl)Thio]: A Comprehensive Overview

Propanoic acid, also known as propionic acid, is a simple carboxylic acid with the formula CH₃CH₂COOH. It is widely found in nature and has various applications in industries such as food, pharmaceuticals, and agriculture. However, the compound in question here is a more complex derivative: Propanoic acid, 2-[(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)thio], with the CAS number 60725-23-7. This compound has garnered significant attention due to its unique chemical structure and potential applications in advanced materials and drug development.

The structure of this compound is characterized by a thioether linkage between the propanoic acid moiety and a thiadiazole ring system. The thiadiazole ring is a five-membered heterocycle containing two nitrogen atoms and one sulfur atom. The presence of the thiadiazole group introduces interesting electronic properties and enhances the compound's reactivity. Recent studies have shown that such structures can act as effective ligands in coordination chemistry and may find applications in catalysis and sensor technologies.

One of the most promising areas of research involving this compound is its potential use in drug design. The thiadiazole ring is known to exhibit bioactivity across various biological systems. For instance, derivatives of thiadiazole have been reported to possess anti-inflammatory, antitumor, and antimicrobial properties. By modifying the substituents on the thiadiazole ring or the propanoic acid chain, researchers can fine-tune these bioactivities to target specific therapeutic areas.

Another area where this compound shows potential is in materials science. The sulfur atoms present in both the thiadiazole ring and the thioether linkage can contribute to strong intermolecular interactions, such as hydrogen bonding or van der Waals forces. These interactions can be exploited to design self-healing polymers or stimuli-responsive materials. Recent advancements in polymer chemistry have demonstrated that incorporating sulfur-containing groups into polymer backbones can significantly enhance their mechanical properties and environmental adaptability.

In terms of synthesis, this compound can be prepared via a variety of methods depending on the starting materials and desired substituents. Common approaches include nucleophilic substitution reactions or coupling reactions using appropriate reagents. The choice of synthesis pathway often depends on factors such as cost-effectiveness, scalability, and the desired purity of the final product.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that sulfur-containing organic compounds can undergo microbial degradation under anaerobic conditions. However, further research is needed to fully characterize its environmental fate and toxicity profile.

In conclusion, Propanoic acid, specifically its derivative with CAS number 60725-23-7 (Propanoic acid, 2-[(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-Yl)thio]), represents a versatile building block with diverse applications across multiple disciplines. Its unique chemical structure offers opportunities for innovation in drug development and materials science while posing interesting challenges for environmental chemists.